Cas no 1005615-27-9 (2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid)

2-({4-Ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a pyrazole moiety and a sulfanylacetic acid side chain. This structure imparts versatility in coordination chemistry and potential biological activity, making it useful in pharmaceutical and agrochemical research. The presence of both triazole and pyrazole rings enhances its stability and binding affinity, while the sulfanylacetic acid group offers reactivity for further derivatization. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound's synthetic accessibility and functional group compatibility make it a valuable intermediate in specialized chemical synthesis.
2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid structure
1005615-27-9 structure
Product Name:2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
CAS No:1005615-27-9
MF:C11H15N5O2S
MW:281.334100008011
MDL:MFCD03421788
CID:3058922
PubChem ID:19585909
Update Time:2025-06-11

2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • <br>({4-ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}sulfan yl)acetic acid
    • ((4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
    • MDL: MFCD03421788
    • Inchi: 1S/C11H15N5O2S/c1-3-16-9(6-15-5-4-8(2)14-15)12-13-11(16)19-7-10(17)18/h4-5H,3,6-7H2,1-2H3,(H,17,18)
    • InChI Key: JLKXBUOLMJCUCZ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(CN2C=CC(C)=N2)N1CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6

2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498515-100 mg
({4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4h-1,2,4-triazol-3-yl}thio)acetic acid
1005615-27-9
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€231.60 2022-03-24
abcr
AB498515-250 mg
({4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4h-1,2,4-triazol-3-yl}thio)acetic acid
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AB498515-500 mg
({4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4h-1,2,4-triazol-3-yl}thio)acetic acid
1005615-27-9
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abcr
AB498515-1 g
({4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4h-1,2,4-triazol-3-yl}thio)acetic acid
1005615-27-9
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€486.60 2022-03-24
abcr
AB498515-5 g
({4-Ethyl-5-[(3-methyl-1H-pyrazol-1-yl)methyl]-4h-1,2,4-triazol-3-yl}thio)acetic acid
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2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid Related Literature

Additional information on 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid

Comprehensive Analysis of 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid (CAS No. 1005615-27-9)

In the realm of specialized chemical compounds, 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid (CAS No. 1005615-27-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a 1,2,4-triazole core with a pyrazole substituent, linked via a sulfanylacetic acid moiety. Such a configuration suggests versatile reactivity, making it a subject of study in medicinal chemistry and material science.

The growing demand for heterocyclic compounds in pharmaceutical development has placed 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid under the spotlight. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the documented pharmacological properties of triazole and pyrazole derivatives. These include antimicrobial, anti-inflammatory, and anticancer activities, aligning with current trends in drug discovery targeting multidrug-resistant pathogens and chronic diseases.

From a synthetic perspective, the compound’s CAS No. 1005615-27-9 serves as a critical identifier for procurement and regulatory compliance. Its molecular formula, C11H15N5O2S, reflects a moderate molecular weight (281.34 g/mol), which is favorable for drug-likeness parameters such as Lipinski’s Rule of Five. The presence of both hydrogen bond acceptors (N, O) and a thioether linkage further enhances its interaction potential with biological targets, a feature increasingly explored in computational chemistry and virtual screening workflows.

Recent advancements in green chemistry have also spurred interest in optimizing the synthesis of 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid. Innovations such as catalyst-free reactions and microwave-assisted synthesis are being investigated to improve yield and reduce environmental impact. These efforts resonate with the broader scientific community’s focus on sustainable methodologies, a topic frequently searched in academic and industrial databases.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Such data is crucial for quality control, especially when the material is intended for high-throughput screening or structure-activity relationship (SAR) studies. The compound’s stability under various pH conditions and solubility profiles are additional parameters of interest, often queried in research forums and patent filings.

Beyond pharmaceuticals, 2-({4-ethyl-5-(3-methyl-1H-pyrazol-1-yl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid may find utility in agrochemicals or functional materials. Its sulfur-containing structure could contribute to pesticidal activity or serve as a ligand in coordination polymers. These interdisciplinary applications align with trending searches on multi-use chemicals and cross-industry innovation, highlighting the compound’s adaptability.

In summary, CAS No. 1005615-27-9 represents a compelling case study in modern chemical research. Its structural complexity, combined with practical relevance to drug discovery and sustainable chemistry, ensures continued attention from both academia and industry. As synthetic and analytical technologies evolve, so too will the exploration of this molecule’s full potential.

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